Cas no 2680726-08-1 (Benzyl 4-(2-ethoxy-1,1-difluoro-2-oxoethyl)-4-hydroxyazepane-1-carboxylate)

Benzyl 4-(2-ethoxy-1,1-difluoro-2-oxoethyl)-4-hydroxyazepane-1-carboxylate is a fluorinated azepane derivative with potential applications in medicinal chemistry and organic synthesis. The presence of a difluoro-β-ketoester moiety enhances its reactivity, making it a versatile intermediate for constructing complex heterocycles or bioactive molecules. The hydroxyl and carboxylate functional groups offer additional sites for further derivatization, enabling selective modifications. Its structural features, including the seven-membered azepane ring, may contribute to improved metabolic stability and binding affinity in drug discovery contexts. The benzyl ester group provides a convenient protecting strategy for amine functionalities. This compound is particularly valuable for researchers exploring fluorinated scaffolds or investigating novel pharmacophores.
Benzyl 4-(2-ethoxy-1,1-difluoro-2-oxoethyl)-4-hydroxyazepane-1-carboxylate structure
2680726-08-1 structure
Product Name:Benzyl 4-(2-ethoxy-1,1-difluoro-2-oxoethyl)-4-hydroxyazepane-1-carboxylate
CAS No:2680726-08-1
MF:C18H23F2NO5
MW:371.375732660294
CID:5624788
PubChem ID:165931021
Update Time:2025-10-17

Benzyl 4-(2-ethoxy-1,1-difluoro-2-oxoethyl)-4-hydroxyazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • benzyl 4-(2-ethoxy-1,1-difluoro-2-oxoethyl)-4-hydroxyazepane-1-carboxylate
    • 2680726-08-1
    • EN300-28300961
    • Benzyl 4-(2-ethoxy-1,1-difluoro-2-oxoethyl)-4-hydroxyazepane-1-carboxylate
    • Inchi: 1S/C18H23F2NO5/c1-2-25-15(22)18(19,20)17(24)9-6-11-21(12-10-17)16(23)26-13-14-7-4-3-5-8-14/h3-5,7-8,24H,2,6,9-13H2,1H3
    • InChI Key: VBBLFXBXZHHEEG-UHFFFAOYSA-N
    • SMILES: FC(C(=O)OCC)(C1(CCN(C(=O)OCC2C=CC=CC=2)CCC1)O)F

Computed Properties

  • Exact Mass: 371.15442916g/mol
  • Monoisotopic Mass: 371.15442916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 496
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 76.1Ų

Benzyl 4-(2-ethoxy-1,1-difluoro-2-oxoethyl)-4-hydroxyazepane-1-carboxylate Pricemore >>

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Benzyl 4-(2-ethoxy-1,1-difluoro-2-oxoethyl)-4-hydroxyazepane-1-carboxylate Related Literature

Additional information on Benzyl 4-(2-ethoxy-1,1-difluoro-2-oxoethyl)-4-hydroxyazepane-1-carboxylate

Comprehensive Overview of Benzyl 4-(2-ethoxy-1,1-difluoro-2-oxoethyl)-4-hydroxyazepane-1-carboxylate (CAS No. 2680726-08-1)

The compound Benzyl 4-(2-ethoxy-1,1-difluoro-2-oxoethyl)-4-hydroxyazepane-1-carboxylate (CAS No. 2680726-08-1) is a highly specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a azepane ring, difluoro substitution, and benzyl carboxylate moiety, makes it a subject of interest for researchers exploring novel drug intermediates and bioactive compounds. In recent years, the demand for fluorinated compounds like this has surged due to their enhanced metabolic stability and bioavailability, aligning with trends in precision medicine and targeted therapy.

One of the most searched questions in the field of organic chemistry revolves around the synthesis and applications of fluorinated heterocycles. This compound, with its 4-hydroxyazepane core and ethoxy-difluoro ketone side chain, exemplifies the growing importance of fluorinated building blocks in drug discovery. Researchers often inquire about strategies for introducing fluorine atoms into complex molecules, and this compound serves as a case study for such methodologies. Its benzyl-protected carboxylate group also highlights its utility in peptide mimetics and prodrug design, topics frequently discussed in academic forums.

From an SEO perspective, terms like "fluorinated azepane derivatives", "bioactive carboxylate compounds", and "CAS 2680726-08-1 applications" are highly relevant. These keywords reflect the compound's niche yet expanding role in medicinal chemistry. Additionally, the rise of AI-driven molecular design has increased interest in structurally unique compounds like this one, as they are often used to train machine learning models for de novo drug development. This intersection of traditional chemistry and cutting-edge technology makes Benzyl 4-(2-ethoxy-1,1-difluoro-2-oxoethyl)-4-hydroxyazepane-1-carboxylate a compelling topic for both researchers and industry professionals.

The compound's hydroxyazepane scaffold is particularly noteworthy, as azepane derivatives are increasingly studied for their neurological and anti-inflammatory properties. Recent publications have highlighted the role of similar structures in modulating G-protein-coupled receptors (GPCRs), a hot topic in drug development. Furthermore, the difluoro ketone moiety is a sought-after functional group due to its ability to mimic carbonyl groups while resisting enzymatic degradation—a feature often searched in the context of enzyme inhibitor design.

In the context of green chemistry, the ethoxy and benzyl groups in this compound raise questions about sustainable synthesis routes, another trending topic. Researchers are actively exploring catalytic methods to assemble such structures with minimal waste, aligning with global initiatives for environmentally friendly chemical processes. This dual focus on functionality and sustainability ensures that compounds like Benzyl 4-(2-ethoxy-1,1-difluoro-2-oxoethyl)-4-hydroxyazepane-1-carboxylate remain at the forefront of modern chemical innovation.

In summary, Benzyl 4-(2-ethoxy-1,1-difluoro-2-oxoethyl)-4-hydroxyazepane-1-carboxylate (CAS No. 2680726-08-1) represents a convergence of multiple research priorities: fluorination strategies, heterocyclic chemistry, and sustainable synthesis. Its structural complexity and potential applications make it a valuable subject for both academic and industrial research, addressing some of the most pressing questions in contemporary organic chemistry.

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